Cas no 842155-58-2 (5-(5-bromo-2-methoxyphenyl)-1,3-oxazol-2-amine)

• Product Name: 5-(5-bromo-2-methoxyphenyl)-1,3-oxazol-2-amine
• CAS No: 842155-58-2
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 3168123
• PubChem ID: 57455329
• Update Time: 2025-07-02

5-(5-bromo-2-methoxyphenyl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-bromo-2-methoxyphenyl)-1,3-oxazol-2-amine
• 5-(5-Bromo-2-methoxyphenyl)oxazol-2-amine
• SCHEMBL4533430
• 842155-58-2
• EN300-1912256

• Inchi： 1S/C10H9BrN2O2/c1-14-8-3-2-6(11)4-7(8)9-5-13-10(12)15-9/h2-5H,1H3,(H2,12,13)
• InChI Key： LCOBZNUZVVXPFW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C1=CN=C(N)O1)OC

Computed Properties

• Exact Mass: 267.98474Da
• Monoisotopic Mass: 267.98474Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 5-(5-bromo-2-methoxyphenyl)-1,3-oxazol-2-amine

Introduction to 5-(5-bromo-2-methoxyphenyl)-1,3-oxazol-2-amine (CAS No. 842155-58-2)

5-(5-bromo-2-methoxyphenyl)-1,3-oxazol-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 842155-58-2, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound includes a 5-bromo-2-methoxyphenyl substituent attached to an 1,3-oxazol-2-amine core, which contributes to its distinct chemical behavior and reactivity.

The synthesis and characterization of 5-(5-bromo-2-methoxyphenyl)-1,3-oxazol-2-amine have been extensively studied in recent years. Researchers have focused on optimizing synthetic routes to achieve high yields and purity, ensuring that the compound is suitable for further pharmaceutical applications. The presence of the bromo and methoxy functional groups in the aromatic ring enhances the compound's versatility, allowing for various chemical modifications that can tailor its biological activity.

In the realm of drug discovery, 5-(5-bromo-2-methoxyphenyl)-1,3-oxazol-2-amine has shown promise as a scaffold for developing new medications. Its oxazole moiety is particularly interesting, as it is a known pharmacophore in many bioactive molecules. The oxazole ring provides a rigid structure that can interact with biological targets, while the aromatic substituents offer opportunities for further functionalization. This combination makes it an attractive candidate for designing compounds with specific therapeutic effects.

Recent studies have explored the pharmacological properties of derivatives of 5-(5-bromo-2-methoxyphenyl)-1,3-oxazol-2-amine. Researchers have investigated its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, modifications to the aromatic ring have been shown to modulate the compound's binding affinity and selectivity, leading to more effective and targeted drug candidates. These findings highlight the importance of this compound in the development of innovative therapies.

The role of computational chemistry in understanding the behavior of 5-(5-bromo-2-methoxyphenyl)-1,3-oxazol-2-amine cannot be overstated. Advanced computational methods have enabled researchers to predict the compound's interactions with biological targets at an atomic level. This has facilitated the design of more efficient synthetic strategies and has provided insights into how structural modifications can enhance biological activity. Such computational approaches are becoming increasingly integral to modern drug discovery processes.

In addition to its pharmaceutical applications, 5-(5-bromo-2-methoxyphenyl)-1,3-oxazol-2-amine has potential uses in materials science and chemical research. Its unique structure and reactivity make it a valuable building block for synthesizing more complex molecules. Researchers are exploring its use in creating novel polymers and functional materials that could have applications in electronics, coatings, and other industrial sectors.

The future directions for research on 5-(5-bromo-2-methoxyphenyl)-1,3-oxazol-2-amine are promising. Ongoing studies aim to further elucidate its mechanism of action and explore new derivatives with enhanced properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these developments, leading to more effective therapeutic agents based on this compound.

In conclusion, 5-(5-bromo-2-methoxyphenyl)-1,3-oxazol-2-am ine (CAS No. 84215558) is a versatile and intriguing compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop new medications and advanced materials. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.